N-(3-Phenyl-1,2-thiazol-5-yl)prop-2-enamide

• IUPAC Name: N-(3-phenyl-1,2-thiazol-5-yl)prop-2-enamide
• InChI: InChI=1S/C12H10N2OS/c1-2-11(15)13-12-8-10(14-16-12)9-6-4-3-5-7-9/h2-8H,1H2,(H,13,15)
• InChI Key: LPLJBKGOAZKBPE-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC(=NS1)C2=CC=CC=C2
• Molecular Formula: C12H10N2OS
• Molecular Weight: 230.29 g/mol

Description

“N-(3-Phenyl-1,2-thiazol-5-yl)prop-2-enamide” is a derivative of thiazole. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives has been a topic of interest due to their utility in various fields. For instance, thiazole-based compounds can be modified at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities. In one study, compounds were converted to 5-(2-substituted–1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxy benzamides by reacting with n-alkylbromides in the presence of a base.

Molecular Structure Analysis

Thiazoles are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole derivatives have been found to undergo various chemical reactions, leading to a wide range of applications in the field of drug design and discovery. For example, they can be converted to 5-(2-substituted–1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxy benzamides by reacting with n-alkylbromides in the presence of a base.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary depending on their specific structure and the biological activity they exhibit. For instance, some thiazole derivatives have been found to show potent antioxidant activity.

Future Directions

Given the wide range of applications and biological activities of thiazole derivatives, future research could focus on the design and development of new thiazole-based compounds with improved properties and activities. This could include further studies on their synthesis, mechanism of action, and potential uses in various fields such as medicine and industry.